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Compound of Interest

Compound Name:
Isopropylidenesuccinic Acid

Diethyl Ester

Cat. No.: B1584202 Get Quote

An In-Depth Technical Guide to Diethyl Isopropylidenesuccinate: Synthesis, Properties, and

Applications

Introduction
Diethyl isopropylidenesuccinate, a derivative of succinic acid, is a valuable intermediate in

organic synthesis. Its structure, featuring a carbon-carbon double bond and two ester

functionalities, provides a versatile scaffold for the construction of more complex molecules.

This guide offers a comprehensive overview of its chemical identity, synthesis, properties, and

applications, with a particular focus on its relevance to researchers and professionals in drug

development and chemical synthesis.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

diethyl 2-propan-2-ylidenebutanedioate.[1][2] It is also commonly known by several synonyms,

including Diethyl 2-(propan-2-ylidene)succinate and Isopropylidenesuccinic Acid Diethyl
Ester.[1][2][3]

Chemical Structure:
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Property Value Source

Molecular Formula C11H18O4 [1][3]

Molecular Weight 214.26 g/mol [1][3]

CAS Number 42103-98-0 [1][2][3]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 103 °C at 2.3 mmHg

Flash Point 128 °C

Purity >98.0% (GC) [3]

Synthesis: The Stobbe Condensation
The most prominent and efficient method for synthesizing diethyl isopropylidenesuccinate is the

Stobbe condensation. This reaction involves the condensation of a ketone or aldehyde with a

succinic ester, facilitated by a strong base.[4][5][6] For the synthesis of the title compound,

acetone serves as the ketone and diethyl succinate as the succinic ester.

The Stobbe condensation is a powerful carbon-carbon bond-forming reaction that ultimately

yields an alkylidene succinic acid or its corresponding ester.[4][6] A key feature of this reaction

is the formation of a stable carboxylate salt during the process, which acts as a thermodynamic

driving force.[6]

Reaction Mechanism
The mechanism of the Stobbe condensation is a multi-step process that begins with the

deprotonation of the succinic ester to form a carbanion.[5][6] This is followed by a nucleophilic

attack on the carbonyl carbon of the ketone, leading to a γ-lactone intermediate.[4][5][6]

Subsequent ring-opening of the lactone yields the final product.

Caption: Mechanism of the Stobbe Condensation.

Experimental Protocol
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The following is a representative, detailed protocol for the laboratory-scale synthesis of diethyl

isopropylidenesuccinate.

Materials:

Diethyl succinate

Acetone

Sodium ethoxide (or potassium tert-butoxide)

Anhydrous ethanol (or tert-butanol)

Hydrochloric acid (for workup)

Diethyl ether (for extraction)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a reflux condenser with a drying tube is charged with a solution of

sodium ethoxide in anhydrous ethanol.

Rationale:The use of anhydrous conditions is crucial as the strong base is highly reactive

towards water, which would quench the reaction.

Addition of Reactants: A mixture of diethyl succinate and acetone is added dropwise to the

stirred base solution at a controlled temperature, typically at or below 10°C.[7]

Rationale:Slow addition and temperature control are necessary to manage the exothermic

nature of the initial deprotonation and condensation steps, preventing side reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.youtube.com/watch?v=iJdzu2APe20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for several hours to ensure the completion of the reaction.[7]

The reaction progress can be monitored by thin-layer chromatography.

Workup: The reaction mixture is then poured into ice-water and acidified with dilute

hydrochloric acid.

Rationale:Acidification protonates the carboxylate intermediate, leading to the final

product.

Extraction: The aqueous mixture is extracted several times with diethyl ether. The combined

organic layers are washed with saturated sodium bicarbonate solution, followed by brine.

Rationale:Extraction separates the organic product from the aqueous phase. The

bicarbonate wash removes any unreacted acidic species.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure diethyl

isopropylidenesuccinate.

Applications in Synthesis and Drug Development
Diethyl isopropylidenesuccinate is a valuable building block in organic synthesis due to its

inherent functionality.

Synthesis of Fulgides: It is a known precursor in the synthesis of fulgides, which are

photochromic compounds that undergo reversible color changes upon exposure to light.

Pharmaceutical Intermediates: The products of Stobbe condensations are valuable

intermediates in the synthesis of natural products and pharmaceuticals.[6] They can be

converted into various structures, including γ-butyrolactones and 1,4-dicarbonyl systems.[6]

For instance, a notable application of the Stobbe condensation is in the synthesis of the drug

tametraline.[4]

Conclusion
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Diethyl isopropylidenesuccinate, with its straightforward synthesis via the Stobbe condensation,

serves as a versatile and important intermediate in organic chemistry. Its utility in the creation

of complex molecules, including photochromic compounds and pharmaceutical precursors,

underscores its significance for researchers and professionals in the chemical and life

sciences. A thorough understanding of its synthesis and reactivity is key to leveraging its full

potential in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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